Cas no 2344679-54-3 (1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid)

• Product Name: 1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid
• CAS No: 2344679-54-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 6437915
• PubChem ID: 139022704
• Update Time: 2025-05-20

1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z3697028821
• 1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid
• 2344679-54-3
• EN300-7426603
• 1,5-dimethyl-1H-pyrazolo[4,3-b]pyridine-6-carboxylic acid

• Inchi： 1S/C9H9N3O2/c1-5-6(9(13)14)3-8-7(11-5)4-10-12(8)2/h3-4H,1-2H3,(H,13,14)
• InChI Key： KBQIRNOCRFAVRT-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NC2C=NN(C)C=2C=1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 68Ų

Additional information on 1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid

Recent Advances in the Study of 1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid (CAS: 2344679-54-3)

1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid (CAS: 2344679-54-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, highlighting its significance and potential applications in the biomedical field.

The compound belongs to the pyrazolopyridine family, a class of heterocycles known for their diverse pharmacological properties. Researchers have explored its role as a scaffold for designing novel bioactive molecules, with a particular emphasis on its interactions with biological targets such as enzymes and receptors. The structural versatility of 1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid allows for the introduction of various functional groups, enabling the optimization of its physicochemical and pharmacological properties.

Recent synthetic methodologies have focused on improving the efficiency and yield of 1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid production. A study published in the Journal of Medicinal Chemistry (2023) described a novel one-pot synthesis approach that significantly reduces the number of steps and enhances the overall yield. This advancement is expected to facilitate large-scale production and further exploration of the compound's biological activities.

In terms of biological activity, 1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid has shown promising results in preclinical studies. It has been investigated as a potential inhibitor of protein kinases, which play a critical role in various disease pathways, including cancer and inflammatory disorders. In vitro assays demonstrated its ability to selectively inhibit specific kinase isoforms, suggesting its potential as a lead compound for the development of targeted therapies.

Furthermore, the compound has been evaluated for its antimicrobial properties. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as an antibacterial agent.

Despite these promising findings, challenges remain in the clinical translation of 1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is focused on designing derivatives with improved drug-like properties while maintaining or enhancing their biological activity.

In conclusion, 1,5-Dimethylpyrazolo[4,3-b]pyridine-6-carboxylic acid (CAS: 2344679-54-3) represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable tool for drug discovery. Future studies should aim to elucidate its mechanism of action in greater detail and explore its potential in combination therapies. The continued investigation of this compound and its derivatives is likely to yield significant contributions to the development of novel therapeutic agents.